Cas no 6622-75-9 (N-Propionyl Phenothiazine)

• Product Name: N-Propionyl Phenothiazine
• CAS No: 6622-75-9
• MF: C₁₅H₁₃NOS
• MW: 255.334822416306
• CID: 511728
• Update Time: 2025-08-05

N-Propionyl Phenothiazine Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(10H-phenothiazin-10-yl)-
• N-Propionyl Phenothiazine
• 10-propionylphenothiazine
• N-Propionyl Phenothi

• Inchi： 1S/C15H13NOS/c1-2-15(17)16-11-7-3-5-9-13(11)18-14-10-6-4-8-12(14)16/h3-10H,2H2,1H3
• InChI Key： NCDUBBOHHQXHIQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C(CC)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 255.07200
• Monoisotopic Mass: 255.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6A^2

Experimental Properties

• Density: 1.249
• Boiling Point: 476.9°C at 760 mmHg
• Flash Point: 242.2°C
• Refractive Index: 1.652
• PSA: 45.61000
• LogP: 4.29090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on N-Propionyl Phenothiazine

Comprehensive Overview of N-Propionyl Phenothiazine (CAS No. 6622-75-9): Properties, Applications, and Industry Insights

N-Propionyl Phenothiazine (CAS No. 6622-75-9) is a specialized organic compound belonging to the phenothiazine derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. With the growing demand for advanced intermediates in drug synthesis, N-Propionyl Phenothiazine has emerged as a compound of interest for researchers exploring novel therapeutic agents and material science innovations.

The molecular structure of N-Propionyl Phenothiazine features a phenothiazine core modified with a propionyl group, which enhances its reactivity and solubility in various organic solvents. This modification makes it a versatile building block in synthetic chemistry, particularly in the development of pharmaceutical intermediates and functional materials. Recent studies highlight its role in creating compounds with potential antioxidant and anti-inflammatory properties, aligning with the current trend toward sustainable and bioactive molecules.

In the pharmaceutical industry, N-Propionyl Phenothiazine is often explored for its potential as a precursor in the synthesis of central nervous system (CNS) drugs. The phenothiazine scaffold is known for its bioactivity, and the addition of the propionyl group may further modulate its pharmacokinetic profile. Researchers are investigating its applications in neuroprotective agents and psychotropic drugs, addressing the rising global focus on mental health and neurodegenerative diseases.

From an industrial perspective, N-Propionyl Phenothiazine (CAS No. 6622-75-9) is also valued for its stability and compatibility with various chemical processes. Its use in polymer chemistry and advanced material synthesis is gaining traction, particularly in the development of high-performance coatings and electronic materials. This aligns with the increasing demand for innovative materials in sectors like renewable energy and electronics, where functionalized phenothiazines play a critical role.

Environmental and safety considerations are paramount when handling N-Propionyl Phenothiazine. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's biodegradability and ecological impact are subjects of ongoing research, reflecting the broader industry shift toward green chemistry and sustainable synthesis methods.

In summary, N-Propionyl Phenothiazine (CAS No. 6622-75-9) represents a promising compound with multifaceted applications in pharmaceuticals, materials science, and beyond. Its structural versatility and potential bioactive properties make it a valuable subject for further research, particularly in addressing contemporary challenges like drug development and advanced material design. As scientific advancements continue, this compound is likely to play an increasingly important role in innovation-driven industries.